4-Nitrophenyl-beta-D-galactopyranoside

• IUPAC Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(4-nitrophenoxy)oxane-3,4,5-triol
• InChI: InChI=1S/C12H15NO8/c14-5-8-9(15)10(16)11(17)12(21-8)20-7-3-1-6(2-4-7)13(18)19/h1-4,8-12,14-17H,5H2/t8-,9+,10+,11-,12-/m1/s1
• InChI Key: IFBHRQDFSNCLOZ-YBXAARCKSA-N
• Canonical SMILES: C1=CC(=CC=C1[N+](=O)[O-])OC2C(C(C(C(O2)CO)O)O)O
• Isomeric SMILES: C1=CC(=CC=C1[N+](=O)[O-])O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O
• Molecular Formula: C12H15NO8
• DSSTOX Substance ID: DTXSID40185401
• Molecular Weight: 301.25 g/mol
• CAS RN: 3150-24-1

Description

4-Nitrophenyl-beta-D-galactopyranoside is a beta-D-galactopyranoside that has a 4-nitrophenyl substituent at the anomeric position. It is a beta-D-galactoside and a monosaccharide derivative. It has a role as an affinity label.

Molecular Structure Analysis

4-Nitrophenyl-beta-D-galactopyranoside contains a total of 37 bonds, including 22 non-H bonds, 8 multiple bonds, 4 rotatable bonds, 2 double bonds, 6 aromatic bonds, 2 six-membered rings, 1 nitro group (aromatic), 4 hydroxyl groups, 1 primary alcohol, 3 secondary alcohols, 1 ether (aliphatic), and 1 ether (aromatic).

Chemical Reactions Analysis

4-Nitrophenyl-beta-D-galactopyranoside has been used as a substrate to study the kinetic properties of recombinant Leuconostoc mesenteroides glycosidase (BgLm1) and determine β-glucosidase activity.

Physical And Chemical Properties Analysis

The molecular weight of 4-Nitrophenyl-beta-D-galactopyranoside is 301.25 g/mol. It is a white to almost white powder to crystal. It is hygroscopic and heat sensitive.

Scientific Research Applications

Substrate for α-Galactosidase Activity

. This application is important in the field of enzymology and biochemistry, where it helps in understanding the function and kinetics of the enzyme α-galactosidase.

Production of 4-Nitrophenyl-2-acetamido-2-deoxy-α-D-galactopyranoside

A new procedure combining chemical and biocatalytic steps was developed to prepare 4-nitrophenyl-2-acetamido-2-deoxy-α-D-galactopyranoside (4NP-α-GalNAc). .

Substrate for Glycosaminoglycan-Degrading Enzymes

. This application is crucial in the study of GAGs, which are complex carbohydrates involved in various biological processes.

Study of Kinetic Properties of Recombinant Leuconostoc Mesenteroides Glycosidase

.

Diagnostic Tool in Clinical Microbiology

. .

Enzyme Immobilization Studies

. .

Mechanism of Action

Target of Action

4-Nitrophenyl-beta-D-galactopyranoside primarily targets two enzymes: Galactoside O-acetyltransferase and Beta-galactosidase . These enzymes are found in Escherichia coli (strain K12) .

Mode of Action

The compound acts as a substrate for these enzymes . It is used in the study of the kinetic properties of enzymes like recombinant Leuconostoc mesenteroides glycosidase .

Biochemical Pathways

The compound is involved in the hydrolysis of the glycosidic oxygen link between the terminal non-reducing D-galactoside unit and the glycoside molecule . This process is catalyzed by the D-Galactosidase enzyme .

Pharmacokinetics

It is known that the compound is a small molecule , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The hydrolysis of 4-Nitrophenyl-beta-D-galactopyranoside by the target enzymes results in the release of 4-nitrophenol . This compound can be detected and measured, making 4-Nitrophenyl-beta-D-galactopyranoside useful in enzyme assays .

Action Environment

The action of 4-Nitrophenyl-beta-D-galactopyranoside is influenced by environmental factors such as pH and temperature . For instance, the compound is stable under acidic conditions but is prone to hydrolysis under alkaline conditions . Furthermore, the compound should be stored at -20°C and protected from light .

Synthesis routes and methods

Procedure details

A colorimetric pNPG (p-nitrophenyl-β-D-glucopyranoside)-based assay was used for measuring β-glucosidase activity. In a total volume of 100 μL, 20 μL clear media supernatant containing β-glucosidase enzyme was added to 4 mM pNPG (Sigma-Aldrich, Inc. St. Louis, Mo.) solution in 50 mM sodium phosphate buffer at pH6.5. The reactions were incubated at pH 6.5, 45° C. for 1 hour. The reaction mixture was quenched with 100 μL of 1M sodium carbonate pH 11 solution. The absorbance of the solution was measured at 405 nm to determine the conversion of pNPG to p-nitrophenol. The release of p-nitrophenol (ε=17,700 M-1 cm-1) was measured at 405 nm to calculate β-glucosidase activity. Detectable β-glucosidase activity was observed under high throughput screening conditions (pH 7, 50° C.).